Cas no 1797727-57-1 (4-methoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzamide)

• Product Name: 4-methoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzamide
• CAS No: 1797727-57-1
• MF: C₂₂H₁₈N₄O₂S
• MW: 402.468923091888
• CID: 5373178
• Update Time: 2025-10-20

4-methoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzamide

• Inchi： 1S/C22H18N4O2S/c1-28-19-10-6-16(7-11-19)21(27)24-17-8-4-15(5-9-17)20-14-29-22(26-20)25-18-3-2-12-23-13-18/h2-14H,1H3,(H,24,27)(H,25,26)
• InChI Key： VZYZPUGJJUPSEI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)(=O)C1=CC=C(OC)C=C1

Additional information on 4-methoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzamide

Comprehensive Overview of 4-methoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzamide (CAS No. 1797727-57-1)

The compound 4-methoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzamide (CAS No. 1797727-57-1) is a sophisticated small molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining a thiazole core with pyridine and benzamide moieties, which are often associated with bioactive properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or signaling modulator, given the prevalence of similar structures in FDA-approved drugs.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. The 4-methoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzamide scaffold aligns with this trend, as its heterocyclic components are frequently explored in drug design. Its CAS No. 1797727-57-1 serves as a critical identifier for researchers sourcing high-purity compounds for preclinical studies.

One of the most searched questions in scientific databases revolves around the synthetic route for this compound. The synthesis typically involves multi-step organic reactions, including amide coupling and cyclization strategies, to assemble the thiazole-pyridine backbone. Optimizing yield and purity remains a key challenge, especially for large-scale production. Additionally, computational chemists often investigate its molecular docking potential, predicting interactions with biological targets such as protein kinases.

The pharmacokinetic properties of 4-methoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzamide are another hot topic. Early-stage studies focus on its solubility, metabolic stability, and cell permeability, which are critical for oral bioavailability. Given the rising interest in personalized medicine, researchers are also exploring its selectivity profile to minimize off-target effects. These aspects are frequently discussed in forums and publications related to drug development.

From a commercial perspective, suppliers and contract research organizations (CROs) highlight the importance of CAS No. 1797727-57-1 in their catalogs, catering to pharmaceutical and biotechnology clients. The compound’s structure-activity relationship (SAR) is often compared to analogues like imidazole- or pyrimidine-based inhibitors, addressing common queries about its competitive advantages. Regulatory compliance, such as REACH and GMP standards, further underscores its relevance in industrial applications.

In summary, 4-methoxy-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzamide represents a promising candidate for therapeutic development, with its CAS No. 1797727-57-1 serving as a vital reference. Its structural complexity and potential bioactivity make it a subject of ongoing research, aligning with broader trends in precision medicine and targeted therapy. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in both academic and industrial settings.